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Compound of Interest

Compound Name: EV2-7

Cat. No.: B1178892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the quantification of the

hypothetical biomarker EV2-7 in tissue samples. The methods described are applicable for

both protein and mRNA analysis, catering to a comprehensive understanding of EV2-7
expression and localization within the tissue microenvironment.

Enzyme-Linked Immunosorbent Assay (ELISA) for
EV2-7 Protein Quantification
Application Note:

ELISA is a highly sensitive and quantitative method for measuring the concentration of a

specific protein in a complex mixture, such as a tissue homogenate.[1] This technique is ideal

for determining the overall abundance of EV2-7 protein in a tissue sample, providing data that

can be compared across different experimental groups or conditions. The indirect ELISA format

is particularly useful for this purpose.[2] Tissue lysates must be carefully prepared to ensure

efficient protein extraction and to avoid degradation.[3][4][5] It is recommended to use a total

protein assay, such as the bicinchoninic acid (BCA) assay, to normalize the amount of sample

loaded into each well.[1][5]
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Sample Group

Mean EV2-7
Concentration
(ng/mg total
protein)

Standard Deviation
p-value (vs.
Control)

Control 15.2 3.1 -

Treatment A 45.8 7.5 < 0.01

Treatment B 22.1 4.2 > 0.05

Experimental Workflow:

Sample Preparation ELISA Protocol

Tissue Sample Homogenize in Lysis Buffer Centrifuge & Collect Supernatant Quantify Total Protein (BCA) Coat Plate with Capture AntibodyNormalized Lysate Block with BSA Add Tissue Lysate Add Anti-EV2-7 Primary Antibody Add HRP-conjugated Secondary Antibody Add TMB Substrate Stop Reaction Read Absorbance at 450 nm

Tissue Preparation Staining

Fixation (Formalin) Paraffin Embedding Sectioning (5 µm) Mount on Slides Deparaffinization & Rehydration Antigen Retrieval Peroxidase Block Nonspecific Binding Block Primary Antibody (anti-EV2-7) Secondary Antibody (HRP) Chromogen Detection (DAB) Counterstain (Hematoxylin) Dehydration & Mounting

Tissue Preparation Hybridization & Detection

Fixation (Formalin) Paraffin Embedding Sectioning (5 µm) Mount on Slides Pretreatment (Protease) Hybridize with EV2-7 Probe Stringent Washes Signal Amplification Chromogenic Detection Counterstain Mount & Coverslip

Sample Preparation ddPCR Protocol

RNA Extraction from Tissue RNA Quantification & QC Reverse Transcription (cDNA synthesis) Prepare ddPCR Reaction MixcDNA Droplet Generation Thermal Cycling Droplet Reading Data Analysis (Poisson statistics)
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Sample Preparation LC-MS/MS Analysis

Tissue Lysis Protein Digestion (Trypsin) Peptide Cleanup Liquid Chromatography Separation MS1 Scan (Precursor Ions) MS2 Scan (Fragment Ions) Data Analysis & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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